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Compound of Interest

Compound Name:
2,6-Dimethyl-4-fluorobenzyl

alcohol

CAS No.: 773868-67-0

Cat. No.: B1419543

Get Quote

Executive Summary
2,6-Dimethyl-4-fluorobenzyl alcohol (CAS: 773868-67-0) represents a specialized class of

sterically hindered, fluorinated aromatic building blocks. Unlike simple benzyl alcohols, this

molecule offers a unique tripartite functionality:

Steric Protection: The ortho-methyl groups (2,6-position) provide significant steric shielding

to the benzylic center, enhancing the hydrolytic stability of resulting esters—a critical attribute

for controlled-release drug delivery systems.

Electronic Modulation: The para-fluoro substituent introduces lipophilicity and serves as a

sensitive NMR probe (

F) for quantifying polymer end-group fidelity without isotopic enrichment.
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Refractive Index Tuning: Fluorinated aromatics are essential for tailoring the optical

properties (refractive index and transparency) of photonic polymers.

This guide details the protocols for utilizing this alcohol as a monomer precursor, a Ring-

Opening Polymerization (ROP) initiator, and a post-polymerization modification agent.

Chemical Profile & Handling
Property Specification Application Relevance

CAS Number 773868-67-0 Unique identifier for sourcing.

Molecular Weight 154.18 g/mol

Calculation of initiator

efficiency (

).

Physical State Liquid/Low-melt Solid
Ease of handling in bulk

polymerization.

Functionality Primary Alcohol (-OH)

Nucleophile for

esterification/urethane

formation.

Steric Environment High (2,6-dimethyl)

Requires activated acylating

agents (e.g., acid chlorides)

rather than mild coupling.

NMR Signature F (Singlet)

Quantitative end-group

analysis (approx. -110 to -120

ppm).

Application 1: Synthesis of Fluorinated Methacrylate
Monomers
The most direct route to incorporating 2,6-dimethyl-4-fluorobenzyl alcohol into a polymer

chain is by converting it into a polymerizable monomer, such as a methacrylate. This monomer

can then be copolymerized to tune the hydrophobicity and glass transition temperature (

) of the final material.
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Critical Design Consideration: Steric Hindrance
Standard Steglich esterification (DCC/DMAP) often suffers from low yields with 2,6-

disubstituted benzyl alcohols due to steric crowding. The protocol below utilizes Methacryloyl

Chloride with a nucleophilic catalyst to overcome this barrier.

Protocol: Synthesis of 2,6-Dimethyl-4-fluorobenzyl
Methacrylate
Reagents:

2,6-Dimethyl-4-fluorobenzyl alcohol (1.0 eq)

Methacryloyl chloride (1.2 eq)

Triethylamine (TEA) (1.5 eq)

4-Dimethylaminopyridine (DMAP) (0.1 eq)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar

and an addition funnel. Purge with Nitrogen (

).

Solubilization: Dissolve 2,6-Dimethyl-4-fluorobenzyl alcohol (10 mmol) and TEA (15 mmol)

in 50 mL of anhydrous DCM. Add DMAP (1 mmol) as a catalyst.

Cooling: Submerge the flask in an ice/water bath (

).

Addition: Dropwise add Methacryloyl chloride (12 mmol) diluted in 10 mL DCM over 30

minutes. Note: The reaction is exothermic; slow addition prevents polymerization of the

chloride.
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Reaction: Allow the mixture to warm to room temperature and stir for 12–18 hours. Monitor

via TLC (Mobile phase: Hexane/Ethyl Acetate 8:2).

Workup:

Wash the organic phase with 1M HCl (

mL) to remove amines.

Wash with Saturated

(

mL) to neutralize excess acid.

Wash with Brine (

mL).

Dry over

, filter, and concentrate under reduced pressure.

Purification: Purify via silica gel column chromatography.

Yield Expectation: >85%.[1][2]

Characterization: Confirm structure via

NMR (Vinyl protons at ~5.5 and 6.1 ppm; Benzylic

at ~5.2 ppm).

Application 2: Initiator for Ring-Opening
Polymerization (ROP)[3]
This alcohol is an excellent "head-group" initiator for synthesizing Polylactide (PLA) or

Polycaprolactone (PCL) with a defined lipophilic terminus. This is particularly useful in drug

delivery, where the fluorinated end-group can drive self-assembly into micelles.
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Mechanism
The hydroxyl group of the benzyl alcohol attacks the carbonyl of the cyclic ester (lactide) in the

presence of a catalyst (Tin(II) 2-ethylhexanoate), initiating chain growth.

Visualization: ROP Pathway
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Figure 1: Mechanism of Ring-Opening Polymerization using 2,6-Dimethyl-4-fluorobenzyl
alcohol as the initiator.

Protocol: Bulk ROP of L-Lactide
Preparation: In a glovebox (

ppm), weigh L-Lactide (2.0 g) and 2,6-Dimethyl-4-fluorobenzyl alcohol (Calculated based
on target

, e.g., 20 mg for DP=100) into a silanized glass ampoule.

Catalyst Addition: Add

(dissolved in toluene) such that the Monomer/Catalyst ratio is 1000:1. Remove toluene under
vacuum.

Sealing: Flame-seal the ampoule under vacuum.

Polymerization: Immerse in an oil bath at
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for 24 hours.

Purification: Dissolve the crude melt in DCM and precipitate into cold methanol.

Analysis:

End-Group Analysis: Use

F NMR to quantify the number of chains (integration of F-signal vs. internal standard).

Calculation: Compare the integration of the benzylic protons (approx 5.1 ppm) to the
methine protons of the PLA backbone (5.2 ppm).

Application 3: Post-Polymerization Modification
(Linker Chemistry)
For chemically amplified photoresists or polymer-drug conjugates, the 2,6-dimethyl-4-

fluorobenzyl group can serve as a robust protecting group or hydrophobic tag.

Workflow
Scaffold Synthesis: Synthesize a polymer containing reactive electrophiles, such as

Poly(acryloyl chloride) or Poly(pentafluorophenyl acrylate).

Coupling: React the polymer scaffold with 2,6-Dimethyl-4-fluorobenzyl alcohol.

Validation: The appearance of the

F signal confirms successful conjugation.

Comparative Analysis of Coupling Strategies
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Method Reagents
Suitability for 2,6-
Dimethyl-4-F-
Benzyl Alcohol

Pros/Cons

Acid Chloride Polymer-COCl + Base High

Best for sterically

hindered alcohols.

Fast reaction.

Activated Ester
Polymer-PFP +

Catalyst
Medium

Slower due to steric

bulk of the alcohol.

Requires heat.

Steglich
Polymer-COOH +

DCC
Low

Often fails to reach

high conversion due

to N-acylurea

formation side-

reaction.

Isocyanate Polymer-NCO High

Forms stable urethane

linkages. Good for

hydrogels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-氟苄醇 97% | Sigma-Aldrich [sigmaaldrich.com]

2. 2,6-Dimethyl-4-fluorobenzyl alcohol - CAS:773868-67-0 - 江苏氩氪氙材料科技有限公司
[js-akx.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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